Cas no 1806039-80-4 (4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide
• CAS No: 1806039-80-4
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4873122
• Update Time: 2025-10-06

4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-4(8)2-5(15(11,13)14)12-6(3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： XTTLEXVJGOKYPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1C)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide

Recent Advances in the Study of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide (CAS: 1806039-80-4)

4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide (CAS: 1806039-80-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine sulfonamide structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of chloro and difluoromethyl groups on the pyridine ring enhances its reactivity and binding affinity, making it a promising candidate for various therapeutic targets.

Recent research has focused on the synthesis and optimization of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide, with particular emphasis on its role as a key intermediate in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its biological activity.

Another significant development involves the application of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide in agrochemical research. A 2024 report from the European Journal of Agrochemicals highlighted its potential as a precursor for the synthesis of new-generation herbicides. The report emphasized the compound's stability under various environmental conditions, which is a crucial factor for its practical application in agriculture. Researchers also noted its low toxicity profile, making it an environmentally friendly alternative to existing herbicides.

In addition to its therapeutic and agrochemical applications, 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide has been explored for its role in material science. A recent study in Advanced Materials (2024) investigated its use as a building block for organic semiconductors. The study revealed that the compound's electronic properties, such as its high electron affinity and stability, make it suitable for use in optoelectronic devices. This opens up new avenues for its application in the development of flexible electronics and solar cells.

Despite these promising findings, challenges remain in the large-scale production and commercialization of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide. Current synthesis methods often involve multi-step processes with low yields, which can be cost-prohibitive. However, recent advancements in catalytic chemistry, as reported in Chemical Communications (2024), offer potential solutions to these challenges. The development of more efficient catalysts and reaction conditions could significantly improve the scalability of its production.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-sulfonamide (CAS: 1806039-80-4) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its synthesis. As the field progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in chemical biology and medicine.